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Compound of Interest

Compound Name: ZM 306416

Cat. No.: B1683844

For immediate reference, treat ZM 306416 as a chemical waste product. Do not dispose of it in
standard laboratory trash or down the drain. Personnel handling this compound should be
thoroughly familiar with its properties and adhere to all institutional and local regulations for
chemical waste disposal.

This guide provides essential safety and logistical information for the proper disposal of ZM
306416, a potent VEGFR and EGFR inhibitor used in research. Adherence to these procedures
is critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

Chemical and Safety Data Overview

While some suppliers classify ZM 306416 as not a hazardous substance, it is prudent to handle
it with care due to its biological activity and potential for irritation. Always consult your
institution's specific safety data sheets (SDS) and protocols.
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Property Value Source
CAS Number 690206-97-4 [1]
Molecular Formula C16H13CIFN302 [1]
Molecular Weight 333.7 g/mol [1]
Appearance Off-white solid [1]
Solubility Soluble in DMSO (3 mg/ml) or o

ethanol (1 mg/ml)

Hazard Classification

Not a hazardous substance or

mixture (per some suppliers)

[1](2]

Safety Phrases

S22: Do not breathe
dustS24/25: Avoid contact with
skin and eyesS36/37/39: Wear
suitable protective clothing,

gloves and eye/face protection

[1]

Experimental Protocol: Disposal of ZM 306416

Waste

This protocol outlines the step-by-step procedure for the safe disposal of solid ZM 306416 and

materials contaminated with it.

1.0 Personal Protective Equipment (PPE)

1.1. Before handling ZM 306416, don appropriate PPE:

Alab coat.[1]

2.0 Disposal of Unused Solid ZM 306416

NIOSH-approved respirator or fume hood to avoid dust inhalation.[1]
Chemical-resistant gloves (e.qg., nitrile).[1]
Safety goggles or a face shield.[1]
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2.1. Do not dispose of solid ZM 306416 in regular trash. 2.2. Collect the solid waste in a clearly
labeled, sealable container designated for chemical waste. 2.3. The label should include:

e "Hazardous Waste"

e "ZM 306416"

e CAS Number: 690206-97-4

e Approximate amount

» Date of accumulation 2.4. Store the sealed container in a designated, well-ventilated, and
secure chemical waste storage area, away from incompatible materials. 2.5. Arrange for
pickup and disposal by your institution's Environmental Health and Safety (EHS) office or a
licensed chemical waste disposal contractor.[3]

3.0 Disposal of Contaminated Labware and PPE

3.1. Solid Waste: 3.1.1. Items such as weigh boats, contaminated paper towels, and disposable
plasticware should be collected in a designated, lined container for solid chemical waste. 3.1.2.
Do not mix with regular laboratory trash. 3.1.3. Once full, seal the liner and container, and label
it as described in section 2.3. 3.2. Sharps: 3.2.1. Needles, scalpels, or other sharps
contaminated with ZM 306416 must be placed in a puncture-proof sharps container designated
for chemically contaminated sharps. 3.2.2. Label the container clearly with its contents. 3.3.
Glassware: 3.3.1. Reusable glassware should be decontaminated by rinsing with a suitable
solvent (e.g., ethanol or DMSO) in a chemical fume hood. 3.3.2. The resulting solvent rinseate
is considered chemical waste and must be collected in a labeled container for liquid chemical
waste. Do not pour it down the drain.[2] 3.3.3. After decontamination, the glassware can be
washed according to standard laboratory procedures. 3.4. PPE: 3.4.1. Contaminated gloves,
lab coats, and other disposable PPE should be placed in the designated solid chemical waste
container.

4.0 Spill Management

4.1. In case of a spill, evacuate the immediate area if necessary and ensure proper ventilation.
4.2. Wearing appropriate PPE, cover the spill with an absorbent material suitable for chemical
spills. 4.3. Carefully collect the absorbent material and spilled substance using non-sparking
tools. 4.4. Place the collected waste into a sealed, labeled container for hazardous waste. 4.5.
Clean the affected area with a suitable solvent, collecting the cleaning materials as chemical
waste.
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ZM 306416 Disposal Workflow
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Caption: Workflow for the proper disposal of ZM 306416 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal of ZM 306416: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683844#zm-306416-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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